An In-depth Technical Guide on the Mechanism of Action of Indinavir Sulfate Ethanolate as an HIV-1 Protease Inhibitor
An In-depth Technical Guide on the Mechanism of Action of Indinavir Sulfate Ethanolate as an HIV-1 Protease Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Introduction: HIV-1 Protease as a Therapeutic Target
Human Immunodeficiency Virus Type 1 (HIV-1) remains a significant global health challenge. The lifecycle of this retrovirus is dependent on several key viral enzymes, making them attractive targets for antiretroviral therapy.[1] One such crucial enzyme is the HIV-1 protease (PR), an aspartyl protease responsible for the post-translational cleavage of the viral Gag and Gag-Pol polyprotein precursors.[2][3] This cleavage is a critical step in the viral maturation process, leading to the formation of structural proteins and enzymes essential for producing mature, infectious virions.[4][5] Inhibition of HIV-1 protease results in the production of immature, non-infectious viral particles, thereby halting the spread of the virus.[3][6] This central role in viral replication has established HIV-1 protease as a prime target for the development of antiviral drugs.[2]
Indinavir Sulfate Ethanolate: A Competitive Inhibitor of HIV-1 Protease
Indinavir is a potent and selective inhibitor of the HIV-1 protease.[7] It is a peptidomimetic hydroxyethylene inhibitor, designed to mimic the transition state of the natural substrate of the HIV-1 protease.[8] The commercially available form, indinavir sulfate, is a white, crystalline powder that is highly soluble in water and methanol.[9]
The mechanism of action of indinavir is based on competitive inhibition.[3] It binds with high affinity and specificity to the active site of the HIV-1 protease, preventing the enzyme from binding to and cleaving the viral polyproteins.[6][8] This binding is characterized by interactions with the catalytic aspartate residues (Asp25 and Asp25') in the enzyme's active site.[8][10] Specifically, the hydroxyl group of indinavir forms hydrogen bonds with these catalytic residues.[8] The terminal phenyl groups of the indinavir molecule contribute to hydrophobic interactions within the binding pocket, enhancing its potency.[8] By occupying the active site, indinavir effectively blocks the enzymatic activity of the protease, leading to the assembly of immature and non-infectious viral particles.[6][7]
Quantitative Analysis of Indinavir's Potency and Pharmacokinetics
The efficacy of indinavir as an HIV-1 protease inhibitor has been quantified through various in vitro and in vivo studies. The following tables summarize key quantitative data regarding its inhibitory constants, antiviral activity, and pharmacokinetic properties in humans.
In Vitro Inhibitory Activity
| Parameter | Value | Virus/Enzyme | Reference |
| Ki | 0.52 nM | HIV-1 Protease | |
| Ki | 3.3 nM | HIV-2 Protease | |
| IC50 | Varies (mutant dependent) | HIV-1 (in vitro) | [11] |
| EC95 | 25-100 nM | HIV-infected MT4 lymphoid cells |
Human Pharmacokinetic Parameters (Indinavir alone)
| Parameter | Value | Conditions | Reference |
| Bioavailability | ~65% | Oral administration | [9] |
| Protein Binding | 60% | Plasma | [9] |
| Tmax | ~0.8 hours | Fasting state | [12] |
| Elimination Half-life | 1.8 ± 0.4 hours | - | [9] |
| Metabolism | Hepatic (via CYP3A4) | - | [9] |
| Clearance (CL/F) | 46.8 L/h | Population pharmacokinetic model | [13] |
| Volume of Distribution (V/F) | 82.3 L | Population pharmacokinetic model | [13] |
Human Pharmacokinetic Parameters (Indinavir with Ritonavir)
| Parameter | Value | Conditions | Reference |
| Elimination Half-life | 3.4 hours | Co-administered with ritonavir | [13] |
| Clearance (CL/F) | Decreased by 64% | Co-administered with ritonavir | [13] |
| Cmax (800mg IDV + 100mg RTV) | 7,965 ng/mL | Ethnic Chinese patients | [14] |
| Cmin (800mg IDV + 100mg RTV) | >500 ng/mL (toxic threshold) | Ethnic Chinese patients | [14] |
Development of Resistance
A significant challenge in the long-term use of indinavir is the emergence of drug-resistant strains of HIV-1. Resistance is primarily associated with mutations in the protease gene.[15] Key mutations that confer resistance to indinavir include those at positions M46, V82, and I84.[8][16] The V82A mutation, for example, alters the active site and can reduce the binding affinity of indinavir.[15] The M46L mutation, located in the flexible flap region of the protease, can also contribute to resistance.[16] The accumulation of multiple mutations can lead to high-level resistance.[8]
Experimental Protocols
HIV-1 Protease Inhibition Assay (FRET-based)
This protocol outlines a typical fluorescence resonance energy transfer (FRET)-based assay to determine the inhibitory activity of compounds against HIV-1 protease.
Materials:
-
Recombinant HIV-1 Protease
-
FRET-based peptide substrate (e.g., containing a donor-acceptor pair like EDANS/DABCYL)
-
Assay Buffer (e.g., 0.1 M sodium acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, pH 4.7)
-
Test compound (Indinavir or other inhibitors)
-
Control inhibitor (e.g., Pepstatin A)
-
96-well black microplate
-
Fluorescence microplate reader
Procedure:
-
Prepare Reagents:
-
Reconstitute the HIV-1 protease and FRET substrate according to the manufacturer's instructions.
-
Prepare a stock solution of the test compound and control inhibitor in a suitable solvent (e.g., DMSO).
-
Prepare serial dilutions of the test compound and control inhibitor in assay buffer.
-
-
Assay Setup:
-
In a 96-well microplate, add the following to the respective wells:
-
Blank: Assay buffer only.
-
Enzyme Control: HIV-1 protease in assay buffer.
-
Test Compound: HIV-1 protease and serial dilutions of the test compound in assay buffer.
-
Positive Control: HIV-1 protease and a known concentration of the control inhibitor in assay buffer.
-
-
Pre-incubate the plate at 37°C for 15 minutes.
-
-
Initiate Reaction:
-
Add the FRET substrate to all wells to initiate the enzymatic reaction.
-
-
Fluorescence Measurement:
-
Immediately begin monitoring the fluorescence intensity at the appropriate excitation and emission wavelengths for the FRET pair (e.g., Ex/Em = 330/450 nm for some substrates) in kinetic mode for a defined period (e.g., 30-60 minutes) at 37°C.[17]
-
-
Data Analysis:
-
Calculate the rate of substrate cleavage from the linear portion of the kinetic curve for each well.
-
Determine the percent inhibition for each concentration of the test compound relative to the enzyme control.
-
Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model to calculate the IC50 value.
-
Cell-Based Anti-HIV Assay (TZM-bl Reporter Gene Assay)
This protocol describes a common cell-based assay to evaluate the antiviral activity of a compound against HIV-1 infection using TZM-bl cells, which express HIV-1 receptors and contain an integrated luciferase reporter gene under the control of the HIV-1 LTR.
Materials:
-
TZM-bl cells
-
HIV-1 virus stock
-
Complete cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)
-
Test compound (Indinavir or other antivirals)
-
Control antiviral drug (e.g., Zidovudine)
-
96-well clear-bottom white microplates
-
Luciferase assay reagent
-
Luminometer
Procedure:
-
Cell Seeding:
-
Seed TZM-bl cells into a 96-well plate at a predetermined density and incubate overnight to allow for cell adherence.
-
-
Compound Addition:
-
Prepare serial dilutions of the test compound and control drug in cell culture medium.
-
Remove the old medium from the cells and add the medium containing the different concentrations of the compounds.
-
-
Virus Infection:
-
Add a pre-titered amount of HIV-1 virus stock to each well (except for the cell control wells).
-
-
Incubation:
-
Incubate the plate for 48 hours at 37°C in a CO2 incubator.
-
-
Luciferase Assay:
-
After incubation, remove the supernatant.
-
Lyse the cells and add the luciferase assay reagent according to the manufacturer's protocol.
-
-
Luminometry:
-
Measure the luminescence in each well using a luminometer.
-
-
Data Analysis:
-
Calculate the percent inhibition of viral replication for each compound concentration relative to the virus control (no compound).
-
Plot the percent inhibition versus the logarithm of the compound concentration and determine the EC50 value.
-
Simultaneously, a cytotoxicity assay (e.g., XTT or MTT assay) should be performed in parallel to determine the CC50 (50% cytotoxic concentration) of the compound. The therapeutic index (TI) can then be calculated as CC50/EC50.
-
Visualizing the Mechanism and Experimental Workflow
Mechanism of Action of Indinavir
References
- 1. The HIV Life Cycle | NIH [hivinfo.nih.gov]
- 2. HIV-1 protease - Wikipedia [en.wikipedia.org]
- 3. What are HIV-1 protease modulators and how do they work? [synapse.patsnap.com]
- 4. niaid.nih.gov [niaid.nih.gov]
- 5. What is the HIV Life Cycle? Antiretroviral Drugs Target Stages [healthline.com]
- 6. go.drugbank.com [go.drugbank.com]
- 7. Indinavir – First-Generation HIV Protease Inhibitor - Clinical Trials Arena [clinicaltrialsarena.com]
- 8. Discovery and development of HIV-protease inhibitors - Wikipedia [en.wikipedia.org]
- 9. Indinavir - Wikipedia [en.wikipedia.org]
- 10. researchgate.net [researchgate.net]
- 11. researchgate.net [researchgate.net]
- 12. Single-Dose Pharmacokinetics of Indinavir and the Effect of Food - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Population pharmacokinetics of indinavir alone and in combination with ritonavir in HIV-1-infected patients - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Pharmacokinetics of Indinavir at 800, 600, and 400 Milligrams Administered with Ritonavir at 100 Milligrams and Efavirenz in Ethnic Chinese Patients Infected with Human Immunodeficiency Virus - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Crystal structures of HIV protease V82A and L90M mutants reveal changes in the indinavir-binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Ultra-high Resolution Crystal Structure of HIV-1 Protease Mutant Reveals Two Binding Sites for Clinical Inhibitor TMC114 - PMC [pmc.ncbi.nlm.nih.gov]
- 17. abcam.cn [abcam.cn]
